Cas no 1489-28-7 (5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-)

5H-Inden-5-one,1,2,3,6,7,7a-hexahydro- structure
1489-28-7 structure
Product Name:5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
CAS No:1489-28-7
MF:C9H12O
MW:136.190982818604
CID:201642
PubChem ID:278219
Update Time:2025-04-19

5H-Inden-5-one,1,2,3,6,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
    • 1,2,3,6,7,7a-hexahydroinden-5-one
    • 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one
    • 1,2,3,6,7,7a-Hexahydro-inden-5-on
    • 1,2,3,6,7,7a-hexahydro-inden-5-one
    • 5,6,7,7a-tetrahydroindan-5-one
    • AC1L5NLY
    • AC1Q6IMN
    • AR-1B5218
    • CTK4C5975
    • KST-1B0568
    • LDRDSZBEUAPYIR-UHFFFAOYSA-
    • NSC127545
    • 1489-28-7
    • LDRDSZBEUAPYIR-UHFFFAOYSA-N
    • SCHEMBL11181948
    • NSC-127545
    • DTXSID30299026
    • InChI=1/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
    • 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one #
    • 5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-
    • Inchi: 1S/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
    • InChI Key: LDRDSZBEUAPYIR-UHFFFAOYSA-N
    • SMILES: O=C1C=C2CCCC2CC1

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.07580
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